Cas no 1496300-90-3 (5,6,7,8-Tetrahydroisoquinoline-4-carbaldehyde)

• Product Name: 5,6,7,8-Tetrahydroisoquinoline-4-carbaldehyde
• CAS No: 1496300-90-3
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• CID: 5707530
• PubChem ID: 82415434
• Update Time: 2026-03-11

5,6,7,8-Tetrahydroisoquinoline-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1496300-90-3
• 5,6,7,8-Tetrahydroisoquinoline-4-carbaldehyde
• 5,6,7,8-Tetrahydro-isoquinoline-4-carbaldehyde
• 4-Isoquinolinecarboxaldehyde, 5,6,7,8-tetrahydro-

• Inchi： 1S/C10H11NO/c12-7-9-6-11-5-8-3-1-2-4-10(8)9/h5-7H,1-4H2
• InChI Key： WLHHNHLKPGAITO-UHFFFAOYSA-N
• SMILES： O=CC1=CN=CC2=C1CCCC2

Computed Properties

• Exact Mass: 161.084063974g/mol
• Monoisotopic Mass: 161.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 30Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 5,6,7,8-Tetrahydroisoquinoline-4-carbaldehyde

5,6,7,8-Tetrahydroisoquinoline-4-carbaldehyde: A Comprehensive Overview

5,6,7,8-Tetrahydroisoquinoline-4-carbaldehyde, identified by the CAS registry number 1496300-90-3, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the broader class of isoquinoline derivatives, which are known for their diverse biological activities and structural versatility. The molecule's unique structure combines a tetrahydroisoquinoline backbone with an aldehyde functional group at the 4-position, making it a valuable substrate for various chemical transformations and biological studies.

The synthesis of 5,6,7,8-Tetrahydroisoquinoline-4-carbaldehyde has been extensively explored in recent years. Researchers have developed efficient methods to construct this compound using both traditional and modern synthetic techniques. For instance, one approach involves the catalytic hydrogenation of isoquinoline derivatives followed by oxidation to introduce the aldehyde group. Another method employs ring-closing metathesis to form the tetrahydroisoquinoline framework. These advancements have not only improved the yield and purity of the compound but also opened new avenues for its application in drug discovery.

Recent studies have highlighted the potential of 5,6,7,8-Tetrahydroisoquinoline-4-carbaldehyde as a lead compound in the development of novel therapeutic agents. Its ability to modulate key cellular pathways makes it a promising candidate for treating various diseases. For example, research has shown that this compound exhibits potent anti-inflammatory properties by inhibiting cyclooxygenase enzymes. Additionally, it has demonstrated selective cytotoxicity against cancer cells, suggesting its potential as an anticancer agent.

The structural flexibility of 5,6,7,8-Tetrahydroisoquinoline-4-carbaldehyde allows for further functionalization to enhance its bioactivity. Chemists have successfully appended various substituents to the molecule's framework to improve its pharmacokinetic properties. These modifications include the introduction of electron-withdrawing groups to increase solubility or bioavailability and the addition of bulky groups to optimize binding affinity with target proteins.

In terms of applications beyond medicine, this compound has also found use in materials science. Its ability to form stable coordination complexes with metal ions makes it a valuable component in the synthesis of novel materials with tailored electronic properties. For instance, researchers have utilized this compound as a ligand in the construction of metal-organic frameworks (MOFs) for gas storage and catalysis.

The study of 5,6,7,8-Tetrahydroisoquinoline-4-carbaldehyde continues to evolve with advancements in analytical techniques and computational modeling. High-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have enabled precise characterization of its molecular structure and dynamic behavior. Meanwhile, computational methods such as molecular docking and quantum mechanics calculations have provided insights into its interaction mechanisms with biological targets.

In conclusion, 5,6,7,8-Tetrahydroisoquinoline-4-carbaldehyde, with its unique chemical properties and versatile structure, CAS No 1496300-90-3, stands as a remarkable example of how organic chemistry can contribute to both scientific discovery and practical applications. As research on this compound progresses,
it is anticipated that new breakthroughs will further solidify its role in advancing medicine and materials science.